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Compound of Interest

Compound Name: 2-Propyl-1,3-dioxolane

Cat. No.: B1346037 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 2-Propyl-1,3-dioxolane. The

following procedures and data are designed to ensure safe handling, use, and disposal of this

chemical in a laboratory setting.

Personal Protective Equipment (PPE) Specifications
Proper selection of Personal Protective Equipment (PPE) is critical to minimize exposure risks

when handling 2-Propyl-1,3-dioxolane. The following table summarizes the recommended

PPE based on available safety data sheets. It is important to note that specific quantitative

data, such as glove breakthrough times for 2-Propyl-1,3-dioxolane, is limited. Therefore,

recommendations for the closely related compound 1,3-Dioxolane are included as a reference,

and onsite testing of PPE is advised to ensure suitability for your specific operational

conditions.[1]
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PPE Category Specification Rationale and Guidance

Eye and Face Protection
Safety goggles with side

protection or a face shield.[2]

Protects against splashes and

vapors that can cause serious

eye irritation.[3][4][5] Ensure

compliance with OSHA 29

CFR 1910.133 or European

Standard EN166.[6]

Hand Protection

Chemically resistant gloves

(e.g., Butyl rubber, Neoprene,

Nitrile).

Prevents skin contact. Gloves

must be inspected before use

and disposed of properly after

handling the chemical. For

related compounds like 1,3-

Dioxane, Nitrile and Natural

Rubber Latex gloves show

poor to fair resistance, so

caution is advised.[7]

Skin and Body Protection

Flame-retardant and antistatic

protective clothing. A lab coat

or chemical-resistant apron

should be worn.

Protects against splashes and

potential ignition sources due

to the flammable nature of the

compound.[5][6][8]

Respiratory Protection

Work in a well-ventilated area,

preferably under a chemical

fume hood.[6] If a respirator is

needed, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges.[9]

Minimizes inhalation of harmful

vapors.[8] Respirator use

should be a backup to

engineering controls.[9]

Handling and Experimental Protocols
Safe Handling Procedures:

Preparation:
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Read and understand the Safety Data Sheet (SDS) before handling the chemical.

Ensure that an eyewash station and safety shower are readily accessible.[6]

Work in a well-ventilated area, such as a chemical fume hood.[6]

Keep the container tightly closed when not in use.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[6] Use only non-sparking

tools.[6]

Ground and bond the container and receiving equipment to prevent static discharge.[6]

During Use:

Wear the appropriate PPE as specified in the table above.

Avoid contact with skin and eyes.[9][10]

Avoid inhaling vapor or mist.[9]

If there is a risk of splashing, use a face shield.

Handle the substance under an inert gas atmosphere if it is sensitive to air or moisture.

After Use:

Wash hands thoroughly after handling.

Contaminated clothing should be changed immediately.

Clean the work area and any equipment used.

Spill and Emergency Procedures:

Small Spills:

Remove all sources of ignition.[6]
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Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.

Place the absorbed material into a suitable, labeled container for disposal.[2][6]

Large Spills:

Evacuate the area immediately.

Contact emergency services.

Prevent the spill from entering drains or waterways.[2]

First Aid:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[5][6]

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[5]

If inhaled: Move the person to fresh air.[8]

If swallowed: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Disposal Plan
Waste Collection:

Collect waste 2-Propyl-1,3-dioxolane and any contaminated materials in a designated,

labeled, and sealed container.

Do not mix with other waste streams unless explicitly instructed to do so by your

institution's environmental health and safety (EHS) office.

Disposal:
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Dispose of the chemical waste through an approved hazardous waste disposal company.

[6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Contaminated PPE, such as gloves, should also be disposed of as hazardous waste.

Logical Workflow for PPE Selection and Use
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Preparation Phase

PPE Selection

Handling and Disposal

Review SDS for
2-Propyl-1,3-dioxolane

Identify Hazards:
- Eye Irritant

- Harmful if Swallowed
- Flammable

Assess Task-Specific Risks
(e.g., splashing, vapor generation)

Select Eye Protection:
Safety Goggles / Face Shield

Select Hand Protection:
Chemically Resistant Gloves

Select Body Protection:
Flame-Retardant Lab Coat

Select Respiratory Protection:
Work in Fume Hood.

Respirator if necessary.

Inspect PPE
Before Use

Don PPE Correctly

Handle Chemical
Following Safe Procedures

Doff PPE Correctly
to Avoid Contamination

Dispose of Contaminated PPE
as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for PPE selection when handling 2-Propyl-1,3-dioxolane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1346037?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/glove-compatibility/
https://www.carlroth.com/medias/SDB-0447-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyOTQwMzd8YXBwbGljYXRpb24vcGRmfGFHSTNMMmc1TlM4NU1UZzBOalkzT0RZeE1ESXlMMU5FUWw4d05EUTNYMDFVWDBWT0xuQmtaZ3wwNDljOGNhYjZjMjMwMTFkNzYwNTBlZWVhZjFmNmVkMjJiZGUyNzg5MmRjYjM1MTQ2MGI4N2Y2ZDAyOTc0Yjli
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propyl-1_3-dioxolane
https://www.xixisys.com/substances/3390-13-4
https://www.xixisys.com/substances/3390-13-4
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1,3-Dioxolane_0304_2.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC431560010&countryCode=US&language=en
https://pimdata.amgmedical.com/site/pdfs/Gloves-chemical-resistance.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0791.pdf
https://www.chemicalbook.com/msds/1-3-dioxolane.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-13DIOXOLANE-CASNO-646-06-03496-EN.aspx
https://www.benchchem.com/product/b1346037#personal-protective-equipment-for-handling-2-propyl-1-3-dioxolane
https://www.benchchem.com/product/b1346037#personal-protective-equipment-for-handling-2-propyl-1-3-dioxolane
https://www.benchchem.com/product/b1346037#personal-protective-equipment-for-handling-2-propyl-1-3-dioxolane
https://www.benchchem.com/product/b1346037#personal-protective-equipment-for-handling-2-propyl-1-3-dioxolane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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